4-fluoro-5-(1H-imidazol-1-yl)-2-nitroaniline

• IUPAC Name: 4-fluoro-5-imidazol-1-yl-2-nitroaniline
• InChI: InChI=1S/C9H7FN4O2/c10-6-3-9(14(15)16)7(11)4-8(6)13-2-1-12-5-13/h1-5H,11H2
• InChI Key: JPUAGHMSXTVEGG-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)C2=C(C=C(C(=C2)N)[N+](=O)[O-])F
• Molecular Formula: C9H7FN4O2
• Molecular Weight: 222.18 g/mol

Description

4-Fluoro-5-(1H-imidazol-1-yl)-2-nitroaniline, often abbreviated as FINA, is an organic compound belonging to the class of imidazole derivatives. It is a colorless solid and is characterized by its strong fluorescence. FINA is a useful tool in scientific research due to its unique properties, such as its ability to bind to proteins and other molecules.

Scientific Research Applications

Synthesis and Intermediate Applications

4-fluoro-5-(1H-imidazol-1-yl)-2-nitroaniline is an intermediate in the synthesis of various compounds with potential applications in pharmaceuticals and materials science. Its derivatives have been explored for their antimicrobial, fluorescent, and sensor properties.

• Antitumor and Antimicrobial Agents : Compounds derived from nitroaniline intermediates have been investigated for their potential in treating cancer and bacterial infections. For example, the synthesis of 5-trifluoromethyl-3-(4-methyl-1H-imidazol-1-yl)aniline, an intermediate for the antitumor agent nilotinib, demonstrates the role of fluorinated nitroaniline derivatives in developing potent antitumor medications (Yang Shijing, 2013). Additionally, fluorinated benzothiazolo imidazole compounds synthesized from 4-fluoro-3-chloroanilline have shown promising antimicrobial activity (B. Sathe et al., 2011).

• Fluorescent Sensors and Probes : The development of fluorescent sensors based on nitroaniline derivatives for detecting various chemicals and ions in environmental and biological samples highlights another significant application. For instance, a molecularly imprinted fluorescent sensor for 4-nitroaniline detection in water shows high sensitivity and selectivity, demonstrating the utility of these compounds in environmental monitoring (Wei Xie et al., 2020).

• Hypoxia Imaging : Radiotracers based on fluorinated nitroimidazole derivatives, such as O-[2-[18F]fluoro-3-(2-nitro-1H-imidazole-1-yl)propyl]tyrosine ([18F]FNT), are synthesized for PET imaging of hypoxic tumor tissue. This application indicates the importance of these compounds in medical diagnostics and the study of tumor microenvironments (N. Malik et al., 2012).

• Energetic Materials : Nitrogen-rich compounds based on imidazole, 1,2,4-triazole, and tetrazole have been explored for their applications in gas generators and energetic materials, showcasing the role of nitroaniline derivatives in materials science (D. Srinivas et al., 2014).